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Compound of Interest

Compound Name: N-Allyl-4-chloroaniline

Cat. No.: B079950

This document provides critical safety and logistical information for the handling and disposal of
N-Allyl-4-chloroaniline. Given that a specific Safety Data Sheet (SDS) for N-Allyl-4-
chloroaniline is not readily available, the safety protocols for its parent compound, 4-
chloroaniline, are presented as a primary reference. Researchers, scientists, and drug
development professionals should handle N-Allyl-4-chloroaniline with the same level of
caution as 4-chloroaniline, which is classified as toxic and a suspected carcinogen.

Emergency Contact Information:

e CHEMTREC (US): 1-800-424-9300

e CHEMTREC (International): +1-703-527-3887

e Local Poison Control Center: [Insert Local Number]

Hazard Identification and Classification

N-Allyl-4-chloroaniline is a derivative of 4-chloroaniline and should be treated as having a
similar hazard profile. 4-Chloroaniline is a toxic substance that can be harmful if inhaled,
swallowed, or absorbed through the skin.[1][2][3][4] It is also suspected of causing cancer.[1][2]

[4]115]

Summary of Hazards for 4-Chloroaniline:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 Toxic if swallowed.[1][2][4]
o Toxic in contact with skin.[1][2]
Acute Toxicity, Dermal 3
[4]
Acute Toxicity, Inhalation 3 Toxic if inhaled.[1][2][4]
) o May cause an allergic skin
Skin Sensitization 1 _
reaction.[1][2][4]
Carcinogenicity 1B May cause cancer.[1][2][4]
Hazardous to the Aquatic ) o
) 1 Very toxic to aquatic life.[2][6]
Environment, Acute
Hazardous to the Aquatic 1 Very toxic to aquatic life with

Environment, Chronic

long lasting effects.[2][6]

Physical and Chemical Properties of 4-Chloroaniline:

Property Value

Appearance Light brown solid[1]

Melting Point 68 - 72 °C[1]

Boiling Point 232 °C @ 760 mmHg[1]

Vapor Pressure 0.02 mbar @ 20 °C[1]

Solubility Soluble in hot water and organic solvents.[7]

Personal Protective Equipment (PPE)

Due to the hazardous nature of this chemical, stringent adherence to PPE protocols is
mandatory.

Minimum PPE Requirements:
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Body Part Protection Standard

Chemical safety goggles or OSHA 29 CFR 1910.133 or EN
Eyes/Face .

face shield. 166.[1][8]

Chemical-resistant gloves
] (e.g., Tychem® TK or LV), lab
Skin ) EN 374.[5][8]
coat, and full-body protective

clothing.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

Respiratory or if irritation is experienced.[1]  EN 149.[1]

A self-contained breathing

apparatus (SCBA) may be

necessary in case of dust

cloud production.[8]

Operational Plans: Step-by-Step Guidance

1.

Weighing and Transferring:

Preparation: Before handling, ensure the work area is clean and uncluttered. A designated
area within a fume hood is required.

Ventilation: All handling of N-Allyl-4-chloroaniline solid must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Dispensing: Use a spatula or other appropriate tool to carefully transfer the solid from its
container to a tared weigh boat or vessel. Avoid creating dust.

Cleaning: After transfer, decontaminate all equipment that came into contact with the
chemical.

. Dissolving the Compound:
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» Solvent Addition: Slowly add the chosen solvent to the vessel containing the weighed N-
Allyl-4-chloroaniline.

e Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. If necessary, gentle
heating can be applied, but ensure this is done in a well-ventilated area and away from
ignition sources.

o Storage of Solution: Clearly label the container with the chemical name, concentration,
solvent, date, and appropriate hazard warnings.

Experimental Workflow Diagram:

Preparation: . . Weighing: Dissolution:
- Don PPE w - Tare vessel > - Add solvent | Experimental Use »| Waste Disposal
- Prepare fume hood - Transfer solid carefully - Stir until dissolved

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of N-Allyl-4-chloroaniline from
preparation to disposal.

Emergency and Disposal Plans

1. Spill Response:

» Evacuation: In case of a significant spill, evacuate the immediate area.
» Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, use a dry clean-up procedure and avoid generating dust.[6]
Collect the spilled material with an absorbent pad or other suitable material and place itin a
sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with soap and water.

o Reporting: Report all spills to the laboratory supervisor and environmental health and safety
office.
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2. First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1]

Immediately wash the affected area with soap
) and plenty of water while removing all
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1]

_ Do not induce vomiting. Clean mouth with water
Ingestion S _
and call a physician immediately.[1]

First Aid Decision Pathway:

Exposure Occurs

Assess Exposure Route

Inhaled Skin Eyes Swallowed
P
Inhalation: Skin Contact: - Ingestion:
- Move to fresh air - Remove contaminated clothing - Flush mll_:i%em(/:;tzﬁa;gtr- 15 mins - Rinse mouth
- Provide oxygen if needed - Wash with soap and water - Sl Tt e el o - Do not induce vomiting
- Seek immediate medical help - Seek immediate medical help p - Seek immediate medical help
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Click to download full resolution via product page

Caption: A decision-making diagram for immediate first aid response to N-Allyl-4-chloroaniline
exposure.

3. Disposal Plan:

o Waste Classification: N-Allyl-4-chloroaniline and any materials contaminated with it are
considered hazardous waste. For 4-chloroaniline, the RCRA waste number is P024.[6][9]

o Containerization: Collect all waste in a properly labeled, sealed, and compatible container.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company. Adhere to all local, regional, and national regulations.[1][2] Do not dispose of it
down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079950#personal-protective-equipment-for-handling-
n-allyl-4-chloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b079950#personal-protective-equipment-for-handling-n-allyl-4-chloroaniline
https://www.benchchem.com/product/b079950#personal-protective-equipment-for-handling-n-allyl-4-chloroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

